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Abstract

Lanthanum decanoate (CAS No. 62654-13-1) is a lanthanum salt of decanoic acid, belonging
to the family of metal carboxylates. While specific research on lanthanum decanoate is
limited, this guide provides a comprehensive overview of its expected chemical and physical
properties, potential synthesis methods, and possible biological activities, drawing parallels
from research on other lanthanide decanoates and the known effects of lanthanum ions. This
document aims to serve as a foundational resource for researchers and professionals in drug
development and materials science, highlighting areas for future investigation.

Chemical and Physical Properties

Lanthanum decanoate is an inorganic compound with the chemical formula CsoHs7LaOs and
a molecular weight of 652.68 g/mol .[1][2][3] It is also known by synonyms such as
Lanthanum(3+) decanoate, Tri(decanoic acid)lanthanum salt, and Trisdecanoic acid lanthanum
salt.[3]

Table 1: Physicochemical Properties of Lanthanum Decanoate
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Property Value Reference(s)
CAS Number 62654-13-1 [1][2][3]
Molecular Formula CsoHs7La0se [1][3]
Molecular Weight 652.68 g/mol [11[3]

Lanthanum(3+) decanoate,
Tri(decanoic acid)lanthanum

Synonyms : o [3]
salt, Trisdecanoic acid

lanthanum salt

Appearance Expected to be a white solid. General knowledge

Expected to have low solubility
Solubility in water and higher solubility in ~ General knowledge

nonpolar organic solvents.

Data not available for
lanthanum decanoate. Related
] ] lanthanide decanoates exhibit
Melting Point o ] [41[5]
liquid crystalline phase
transitions at elevated

temperatures.[4][5]

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of lanthanum decanoate is
not readily available in the published literature, a general and effective method can be
extrapolated from the synthesis of other lanthanide decanoate nanoparticles. A microwave-
assisted synthesis is a facile and rapid method for producing such materials.[4][5]

Experimental Protocol: Microwave-Assisted Synthesis
of Lanthanum Decanoate Nanoparticles

This protocol is adapted from the synthesis of other lanthanide decanoate nanoparticles and is
expected to be applicable to lanthanum decanoate.[4][5]

Materials:
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Lanthanum(lll) nitrate hexahydrate (La(NO3)3-6H20)

Decanoic acid (C10H20032)

Ethanol (95%)

Deionized water

Equipment:

Microwave reactor

Reaction vessel (e.g., 50 mL glass vial with a stir bar)

Centrifuge

Freeze-dryer or vacuum oven
Procedure:

e In a 50 mL reaction vial, dissolve 1 mmol of lanthanum(lll) nitrate hexahydrate in a mixture of
10 mL of ethanol and 5 mL of deionized water.

e Add 3 mmol of decanoic acid to the solution.

o Seal the vial and place it in the microwave reactor.

» Heat the reaction mixture to 120°C and hold for 15 minutes with constant stirring.

 After the reaction is complete, allow the mixture to cool to room temperature.

o Collect the resulting white precipitate by centrifugation at 8000 rpm for 10 minutes.

o Wash the precipitate three times with ethanol to remove any unreacted starting materials.

e Dry the final product under vacuum or by freeze-drying to obtain lanthanum decanoate
nanoparticles.
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Characterization Methods

Table 2: Characterization Techniques for Lanthanum Decanoate
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Technique

Expected Observations

Reference(s)

Transmission Electron
Microscopy (TEM)

Nanoparticles with a spherical
morphology, with sizes
potentially under 100 nm.[4][5]

[4]115]

Differential Scanning
Calorimetry (DSC)

Expected to show phase
transitions corresponding to
liquid crystalline phases. Bulk
lanthanide decanoates may
not show liquid crystalline
behavior, but nanoscale

versions do.[4][5]

[4]1[5]

Powder X-ray Diffraction
(PXRD)

A lamellar structure is
expected, consisting of
inorganic lanthanum ion layers
separated by a bilayer of

decanoate anions.[4][5]

[4115]

Fourier-Transform Infrared

(FT-IR) Spectroscopy

Strong bands in the 1600-3000
cm~1 range corresponding to
symmetric and asymmetric
stretching modes of methyl
and methylene groups. The
absence of a strong band
around 1700 cm~?
(characteristic of the carboxylic
acid C=0 stretch) and the
presence of two strong peaks
around 1520-1550 cm~* and
1410-1420 cm~* indicate the
formation of the carboxylate
salt with a chelating bidentate
coordination to the lanthanum
ion.[6]

[6]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

1H and 13C NMR would confirm
the presence of the decanoate

alkyl chain. Due to the

[7]
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quadrupolar nature of the
lanthanum nucleus, signals
from the carboxylate group
might be broad.[7]

Potential Biological Activity and Signaling Pathways

Specific studies on the biological activity of lanthanum decanoate are lacking. However, the
known effects of lanthanum ions (La3*) on cellular systems provide a basis for predicting its
potential biological impact. Lanthanum is known to act as a calcium antagonist and can
interfere with various calcium-dependent cellular processes.[8]

General Toxicity of Lanthanum

Exposure to lanthanum salts has been associated with neurotoxicity.[9] The proposed
mechanisms for this toxicity include:

 Activation of Apoptosis and Autophagy: Lanthanum can trigger programmed cell death
pathways.[9]

o Oxidative Stress: It can lead to an increase in reactive oxygen species (ROS) and disrupt
antioxidant defenses.[9]

» Mitochondrial Dysfunction: Lanthanum can impair mitochondrial function, a key aspect of
cellular health.[9]

 Inflammatory Pathways: Lanthanum exposure can activate inflammatory responses within
cells.[9]

It is important to note that the toxicity of lanthanum compounds can be size-dependent, with
nanoparticles sometimes exhibiting greater toxicity than micro-sized particles.[10]

Potential Signaling Pathways

Lanthanum ions have been shown to influence intracellular signaling cascades, notably the
extracellular signal-regulated kinase (ERK) pathway. La3* can induce ERK phosphorylation
through mechanisms that may be distinct from those of calcium, suggesting a unique
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interaction with cellular sensing mechanisms.[11] The decanoate moiety could potentially
influence the cellular uptake and distribution of lanthanum, possibly leading to different
biological effects compared to more common lanthanum salts like lanthanum chloride or nitrate.
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Caption: Microwave-assisted synthesis workflow for lanthanum decanoate nanoparticles.

Generalized Signaling Pathway
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Caption: Potential cellular signaling effects of lanthanum ions.

Applications and Future Directions

While specific applications for lanthanum decanoate are not well-documented, its properties
suggest several areas of potential interest:
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» Drug Delivery: The long alkyl chains of the decanoate moiety could be exploited for the
formulation of lipid-based drug delivery systems or as a means to achieve sustained release
of lanthanum ions.[12][13]

» Liquid Crystals: The liquid crystalline properties of lanthanide decanoates at the nanoscale
open up possibilities for applications in optical and electronic materials.[4][5][14]

o Catalysis: Lanthanum-containing materials are known to have catalytic activity, and
lanthanum decanoate could be explored as a catalyst or catalyst precursor.

Future research should focus on the detailed synthesis and characterization of lanthanum
decanoate to establish a complete physicochemical profile. Furthermore, in-depth biological
studies are needed to understand its specific toxicological profile and to explore any potential
therapeutic applications, particularly in relation to its effects on calcium signaling and other
cellular pathways.

Conclusion

Lanthanum decanoate is a compound with potential for applications in materials science and
biomedicine. Although specific data is currently scarce, this guide provides a framework for
understanding its expected properties and for guiding future research. The synthesis,
characterization, and biological evaluation of this compound are promising avenues for
scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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